Cas no 2034246-96-1 (1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid)

• Product Name: 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid
• CAS No: 2034246-96-1
• MF: C₂₂H₃₁N₃O₆S
• MW: 465.563044786453
• CID: 5378448
• Update Time: 2025-07-24

1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid Chemical and Physical Properties

Names and Identifiers

• RNYLLMQQXIQQQP-UHFFFAOYSA-N
• 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid

• Inchi： 1S/C20H29N3O2S.C2H2O4/c24-19(16-4-2-1-3-5-16)23-11-6-17(7-12-23)22-13-8-18(9-14-22)25-20-21-10-15-26-20;3-1(4)2(5)6/h1-2,10,15-18H,3-9,11-14H2;(H,3,4)(H,5,6)
• InChI Key： RNYLLMQQXIQQQP-UHFFFAOYSA-N
• SMILES： C(=O)(O)C(=O)O.C(C1CC=CCC1)(N1CCC(N2CCC(OC3SC=CN=3)CC2)CC1)=O

Additional information on 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid

Introduction to 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid and Its Significance in Modern Chemical Research

The compound with the CAS number 2034246-96-1, chemically known as 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This intricate molecular structure has garnered attention in recent years due to its potential applications in the development of novel therapeutic agents. The compound's unique framework, featuring a bipiperidine core linked to a thiazole moiety and a cyclohexenone side chain, suggests multifaceted interactions with biological targets, making it a subject of intense interest for researchers exploring drug discovery.

In the realm of medicinal chemistry, the strategic placement of functional groups often dictates the pharmacological profile of a compound. The presence of the cyclohex-3-ene-1-carbonyl group introduces rigidity and conformational flexibility, which can be exploited to optimize binding affinity and metabolic stability. Meanwhile, the 1,3-thiazol-2-yloxy moiety is known for its ability to modulate biological pathways by interacting with specific enzymes or receptors. These structural features collectively contribute to the compound's potential as a scaffold for developing treatments against various diseases.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design compounds like 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid with tailored properties. High-throughput virtual screening and molecular dynamics simulations have been employed to identify promising candidates for further experimental validation. Such methodologies not only accelerate the drug discovery process but also reduce the reliance on empirical trial-and-error approaches.

The role of oxalic acid in this compound is equally noteworthy. While often associated with industrial applications or as a metabolic byproduct, its incorporation into pharmaceutical intermediates can influence solubility, stability, and overall bioavailability. In this context, its presence may enhance the compound's pharmacokinetic properties, making it more suitable for therapeutic use. The synergistic effects of these components underscore the importance of holistic structural design in modern drug development.

Current research in this domain is particularly focused on exploring the compound's interactions with biological targets relevant to neurological disorders. Studies suggest that the bipiperidine-thiazole scaffold may exhibit neuroprotective effects by modulating ion channel activity or inhibiting aberrant signaling pathways. Preliminary in vitro assays have shown encouraging results, particularly in models of neurodegeneration where oxidative stress and inflammation play pivotal roles. These findings align with broader trends in pharmaceutical research aimed at addressing age-related neurological conditions.

The integration of synthetic organic chemistry with bioinformatics has further propelled investigations into derivatives of 1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid. By leveraging large-scale databases of chemical structures and biological responses, researchers can identify patterns that correlate structural features with pharmacological outcomes. This data-driven approach has led to the discovery of novel analogs with enhanced efficacy or reduced toxicity compared to parent compounds.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the thiazole ring and functional group transformations to introduce the bipiperidine moiety. Advances in catalytic systems have enabled more efficient and environmentally benign routes to such complex molecules, aligning with green chemistry principles that emphasize sustainability in drug synthesis.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural attributes make it a valuable tool for studying molecular recognition processes in biology, providing insights into how small molecules interact with macromolecular targets. Such knowledge is crucial for designing next-generation drugs that exhibit higher specificity and lower side-effect profiles.

In conclusion,1'-(cyclohex-3-ene-1-carbonyl)-4-(1,3-thiazol-2-yloxy)-1,4'-bipiperidine; oxalic acid (CAS no 2034246-96-1) exemplifies how innovative molecular design can yield compounds with significant therapeutic potential. Its complex architecture and diverse functional groups position it as a promising candidate for further exploration in drug development. As research continues to uncover new applications and refine synthetic strategies，this compound is poised to play an important role in advancing chemical biology and medicine.